Cas no 161528-03-6 (3-(methylsulfanyl)butan-2-ol)

• Product Name: 3-(methylsulfanyl)butan-2-ol
• CAS No: 161528-03-6
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 2780411
• PubChem ID: 13461355
• Update Time: 2025-05-24

3-(methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)butan-2-ol
• Z1273036711
• SCHEMBL14600832
• DTXSID80541406
• DTXCID50492193
• EN300-192057
• 2-Butanol, 3-(methylthio)-
• 161528-03-6
• AKOS017584178

• Inchi： 1S/C5H12OS/c1-4(6)5(2)7-3/h4-6H,1-3H3
• InChI Key： HLCVPLQEQJRBHR-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C)O

Computed Properties

• Exact Mass: 120.06088618Da
• Monoisotopic Mass: 120.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-(methylsulfanyl)butan-2-ol

3-(Methylsulfanyl)butan-2-ol: A Comprehensive Overview

3-(Methylsulfanyl)butan-2-ol, also known by its CAS number 161528-03-6, is a versatile organic compound with significant applications in various industries. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a butanediol backbone with a methylsulfanyl group attached at the third carbon, making it a valuable intermediate in organic synthesis.

The synthesis of 3-(Methylsulfanyl)butan-2-ol involves multiple steps, including the reaction of thiols with alcohols under specific conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

In terms of physical properties, 3-(Methylsulfanyl)butan-2-ol exhibits a melting point of approximately -40°C and a boiling point around 115°C. Its solubility in water is moderate, which makes it suitable for applications requiring both hydrophilic and lipophilic interactions. The compound's stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or oxidative environments.

The chemical properties of 3-(Methylsulfanyl)butan-2-ol make it an excellent candidate for use in pharmaceutical intermediates. Recent studies have highlighted its role in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. For instance, researchers have successfully utilized this compound as a precursor in the development of novel drug candidates targeting chronic inflammatory diseases.

In the agrochemical sector, 3-(Methylsulfanyl)butan-2-ol has shown promise as a component in formulations designed to enhance crop resilience against environmental stressors. Its ability to act as a chelating agent has been leveraged to improve nutrient uptake in plants, leading to increased yields and better quality produce.

The versatility of 3-(Methylsulfanyl)butan-2-ol extends to its use in specialty chemicals, where it serves as a building block for advanced materials. Recent innovations have focused on its application in the development of biodegradable polymers and surfactants, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, 3-(Methylsulfanyl)butan-2-ol, CAS number 161528-03-6, stands out as a multifaceted compound with vast potential across diverse industries. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring its relevance in the ever-evolving landscape of modern chemistry.